Cas no 193151-11-0 (Benzenepropanoic acid,3-cyano-, methyl ester)
193151-11-0 structure
Product Name:Benzenepropanoic acid,3-cyano-, methyl ester
CAS No:193151-11-0
MF:C11H11NO2
MW:189.210542917252
CID:116320
PubChem ID:20257048
Update Time:2025-04-18
Benzenepropanoic acid,3-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid,3-cyano-, methyl ester
- methyl (3-cyanophenyl)propanoate
- methyl 3-(3-cyanophenyl)propanoate
- 3-Cyanobenzenepropanoic acid methyl ester
- SCHEMBL3926844
- DTXSID50604214
- 3-(3-Cyano-phenyl)-propionic acid methyl ester
- 193151-11-0
- YPAZQTSKIDBDAQ-UHFFFAOYSA-N
-
- Inchi: 1S/C11H11NO2/c1-14-11(13)6-5-9-3-2-4-10(7-9)8-12/h2-4,7H,5-6H2,1H3
- InChI Key: YPAZQTSKIDBDAQ-UHFFFAOYSA-N
- SMILES: O(C)C(CCC1C=CC=C(C#N)C=1)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- Density: 1.11
- Boiling Point: 298 ºC
- Flash Point: 137 ºC
- PSA: 50.09
Benzenepropanoic acid,3-cyano-, methyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
193151-11-0 (Benzenepropanoic acid,3-cyano-, methyl ester) Related Products
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- 20637-03-0(4-(4-cyanophenyl)butanoic acid methyl ester)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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